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Compound of Interest

Compound Name: 2-ethoxy-N-(3-pyridinyl)acetamide

Cat. No.: B12585163

Get Quote

Chemical Identity & Core Logistics

IUPAC Name: N-(2-ethoxypyridin-3-yl)acetamide[1][2]

CAS Number: 63756-63-8[1][2]

Molecular Formula: C

H

N

O

(MW: 180.20 g/mol )[1][2]

Storage Requirement: 2–8°C (Refrigerated), Desiccated, Inert Atmosphere (Argon/Nitrogen

recommended).[1]

Solubility Profile: Soluble in DMSO, Methanol, Ethanol, Dichloromethane (DCM).[1] Limited

solubility in water.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12585163#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/o-Ethoxyacetanilide
https://www.chemscene.com/product/63756-63-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/o-Ethoxyacetanilide
https://www.chemscene.com/product/63756-63-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/o-Ethoxyacetanilide
https://www.chemscene.com/product/63756-63-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/o-Ethoxyacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/o-Ethoxyacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/o-Ethoxyacetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12585163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 1: Emergency Response (The "First 5 Minutes")
In the event of accidental exposure or release, immediate action is critical to mitigate long-term

health risks.[1] This compound contains a pyridine moiety, which can possess neurotoxic or

irritant properties, and an acetamide group, often associated with skin permeability.[1]

Emergency Workflow
Inhalation: Move immediately to fresh air. If breathing is labored, administer oxygen (trained

personnel only).[1]

Skin Contact: Drench with water for 15 minutes.[1][3] Do not use organic solvents

(ethanol/DMSO) to wash skin; they will increase transdermal absorption.[1]

Eye Contact: Flush with saline or water for 15 minutes, lifting eyelids.[1] Remove contact

lenses if safe.[1][3][4][5][6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Contact Poison Control.

Diagram 1: Emergency Response Decision Logic
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Caption: Immediate decision workflow for exposure or spill events involving N-(2-ethoxypyridin-

3-yl)acetamide.

Part 2: Risk Assessment & Hazard Identification[1]
[3][4][6]
While specific toxicological data for CAS 63756-63-8 is limited, we apply the Read-Across

Approach using structural analogs (Pyridine-2-acetamide, Aminopyridines).[1]
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Hazard Class
GHS Classification
(Inferred)

Mechanism of Concern

Acute Toxicity Category 4 (Oral)

Pyridine derivatives can

depress the central nervous

system (CNS) and damage the

liver/kidneys upon high

exposure.[1]

Skin/Eye Irritation Category 2 (Irritant)

The basic nitrogen in the

pyridine ring and the

acetamide functionality can

cause contact dermatitis and

mucous membrane irritation.[1]

Target Organ STOT-SE 3

Respiratory tract irritation is

highly probable if dust is

inhaled.[1]

Reactivity Stable

Stable under normal conditions

but may hydrolyze in strong

acids/bases.[1] Combustible.

Scientific Rationale: The 2-ethoxy group is an electron-donating substituent, which increases

the electron density of the pyridine ring.[1] This may modulate the basicity compared to

unsubstituted pyridine, potentially altering its metabolic profile but maintaining the core irritant

properties of the class.[1]

Part 3: Personal Protective Equipment (PPE) Matrix
Standard "lab coat and glasses" are insufficient for handling novel pharmaceutical

intermediates.[1] The following matrix is based on permeation kinetics and exposure

probability.
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PPE Component Specification Scientific Rationale

Hand Protection
Double Nitrile Gloves (min 0.11

mm outer, 0.06 mm inner)

Why Nitrile? Excellent

resistance to common solvents

(DMSO, MeOH) used to

dissolve this compound.[1]

Latex degrades rapidly against

organic solvents.[1] Why

Double? Provides a

"breakthrough time" buffer.[1]

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses leave gaps.[1]

Goggles seal against fine

powders and splashes during

solubilization.[1]

Respiratory
N95 (minimum) or P100 (if

>1g)

The solid is likely a fine

crystalline powder.[1]

Inhalation is the fastest route

to systemic toxicity.[1] Use a

fume hood as the primary

control.[1]

Body Protection
Tyvek Sleeves or Lab Coat

(Buttoned)

Protects forearms during

weighing.[1] Acetamides can

be absorbed transdermally.[1]

Part 4: Operational Handling Protocols
A. Weighing & Transfer (Solid State)[1]

Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.[1]

Static Control: Use an antistatic gun or ionizer if the powder is "flyaway."[1]

Technique:

Place the receiving vessel (vial/flask) in the balance.[1]
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Tare the balance.[1]

Transfer solid using a disposable spatula.[1]

Critical Step: Wipe the threads of the stock bottle with a Kimwipe dampened with ethanol

before recapping to prevent seal degradation and cross-contamination.[1]

B. Solubilization (Liquid State)[1]
Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred stock solvent for biological

assays (typically 10–100 mM).[1]

Exothermic Caution: Dissolving amides in DMSO can be slightly exothermic.[1] Add solvent

slowly.[1]

Vortexing: Cap the vial tightly before vortexing. Do not vortex open containers.

C. Reaction Setup
Inert Atmosphere: If using in synthesis, purge the reaction vessel with Nitrogen or Argon.[1]

The ethoxy ether linkage can be sensitive to oxidation over prolonged periods.[1]

Temperature: Do not heat above 150°C without a blast shield, as pyridine derivatives can

decompose releasing toxic NO

fumes.[1]

Diagram 2: Operational Safety Workflow
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Caption: Step-by-step handling logic to maintain compound integrity and user safety.

Part 5: Decontamination & Waste Disposal[1]
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Spill Cleanup (Solid):

Do not dry sweep (creates dust).[1]

Cover spill with wet paper towels (water/ethanol mix) to dampen.[1]

Scoop into a sealable bag.

Clean surface with 1N HCl (neutralizes the basic pyridine) followed by water.[1]

Spill Cleanup (Solution):

Absorb with Vermiculite or Universal Absorbent Pads.[1]

Place in a dedicated hazardous waste bag.[1]

Disposal Classification:

RCRA Code: Not specifically listed, but treat as D001 (Ignitable) if in organic solvent and

potentially Toxic waste.[1]

Segregation: Do not mix with Oxidizers (e.g., Peroxides, Nitric Acid) in the waste stream.[1]

Labeling: "Hazardous Waste - Pyridine Derivative - Toxic/Irritant."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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